Cas no 2287228-20-8 ([1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid)

• Product Name: [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
• CAS No: 2287228-20-8
• MF: C₆H₈BF₃N₂O₂
• MW: 207.946131706238
• MDL: MFCD25953897
• CID: 4773436
• PubChem ID: 74889414
• Update Time: 2026-02-26

[1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronic acid
• 1-ETHYL-3-(TRIFLUOROMETHYL)PYRAZOLE-4-BORONIC ACID
• KM3730
• AM85281
• AK167896
• W2887
• [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
• N11797
• C6H8BF3N2O2
• SY244744
• SB74689
• CS-0101382
• 1-ETHYL-3-(TRIFLUOROMETHYL)PYRAZOL-4-YLBORONIC ACID
• MFCD25953897
• ONQLQTCDZMHNEU-UHFFFAOYSA-N
• AKOS025287501
• DS-9596
• 2287228-20-8

• MDL： MFCD25953897
• Inchi： 1S/C6H8BF3N2O2/c1-2-12-3-4(7(13)14)5(11-12)6(8,9)10/h3,13-14H,2H2,1H3
• InChI Key： ONQLQTCDZMHNEU-UHFFFAOYSA-N
• SMILES： FC(C1C(B(O)O)=CN(CC)N=1)(F)F

Computed Properties

• Exact Mass: 208.0630922g/mol
• Monoisotopic Mass: 208.0630922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid

Professional Introduction to [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic Acid (CAS No. 2287228-20-8)

[1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2287228-20-8, features a unique structural framework that combines a pyrazole ring with ethyl and trifluoromethyl substituents, making it a versatile intermediate in the synthesis of various bioactive molecules.

The pyrazole core of [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid is a well-known scaffold in medicinal chemistry, known for its ability to enhance the binding affinity and selectivity of drug candidates. The presence of the trifluoromethyl group further modulates the electronic properties of the molecule, contributing to its stability and reactivity in synthetic pathways. This makes it an invaluable building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the applications of boronic acids in drug discovery. Boronic acids are particularly valued for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. The boronic acid functionality in [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid allows for efficient coupling with aryl halides, providing chemists with a powerful tool for constructing complex molecular architectures.

One of the most compelling aspects of [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid is its potential in the development of targeted therapies. The pyrazole moiety has been extensively studied for its anti-inflammatory, antimicrobial, and anticancer properties. By incorporating this motif into drug candidates, researchers aim to leverage its biological activity while also enhancing pharmacokinetic profiles through the strategic placement of substituents such as the ethyl and trifluoromethyl groups.

The trifluoromethyl group, in particular, has emerged as a key pharmacophore in drug design due to its ability to improve metabolic stability and binding interactions with biological targets. Its electron-withdrawing nature can fine-tune the electronic environment of the molecule, influencing both its reactivity and its biological efficacy. This has led to numerous studies exploring derivatives of [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid as potential leads for new drugs.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict the binding affinities and interactions of [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid with various biological targets, facilitating the identification of promising candidates for further experimental validation. Such computational approaches are particularly valuable in identifying novel drug candidates that may have been overlooked through traditional screening methods.

The synthesis of [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more accessible than ever before. For instance, transition-metal-catalyzed reactions have been employed to streamline the construction of the pyrazole ring, while protecting group strategies have been refined to ensure high yields and purity. These advancements are crucial for enabling large-scale production and further exploration of this compound's potential applications.

One area where [1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms driving these diseases. The pyrazole scaffold provides an ideal platform for such inhibitors due to its ability to interact with protein surfaces through hydrogen bonding and hydrophobic interactions.

The incorporation of fluorine atoms into drug candidates has been shown to enhance their pharmacological properties in several ways. Fluorine can increase metabolic stability by preventing oxidative degradation, improve lipophilicity for better membrane penetration, and alter binding affinities through steric and electronic effects. In [1-ethyl-(trifluoromethyl)pyrazol](4)-yl boronic acid, these effects are combined with the inherent bioactivity of the pyrazole ring, creating a powerful tool for medicinal chemists.

In conclusion, [1(ethyI)-3(trifluoromethyI)pyrazol](4)-yl boronic acid (CAS No.2287228208) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for use as an intermediate in synthetic pathways leading to novel bioactive molecules. The combination of a pyrazole core with ethyl and trifluoromethyl substituents provides a versatile platform for drug discovery efforts aimed at developing targeted therapies for various diseases.